Cas no 1403865-39-3 (4-Aminobicyclo[2.2.1]heptan-1-ol hydrochloride)

• Product Name: 4-Aminobicyclo[2.2.1]heptan-1-ol hydrochloride
• CAS No: 1403865-39-3
• MF: C₇H₁₄ClNO
• MW: 163.645161151886
• MDL: MFCD31555672
• CID: 4594568
• PubChem ID: 86676355
• Update Time: 2025-06-12

4-Aminobicyclo[2.2.1]heptan-1-ol hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-aminobicyclo[2.2.1]heptan-1-ol hydrochloride
• SWEUQJKVIMOEJT-UHFFFAOYSA-N
• 4-aminobicyclo[2.2.1]heptan-1-olhydrochloride
• 1403865-39-3
• AKOS037646189
• AS-67170
• SY261026
• DB-153609
• MFCD31555672
• 4-aminobicyclo[2.2.1]heptan-1-ol;hydrochloride
• 4-AMINOBICYCLO[2.2.1]HEPTAN-1-OL HCL
• 4-Aminobicyclo[2.2.1]heptane-1-Ol HCl
• CS-0047606
• SCHEMBL13733142
• EN300-22822781
• Z2943420999
• 4-Aminobicyclo[2.2.1]heptan-1-ol hydrochloride

• MDL： MFCD31555672
• Inchi： 1S/C7H13NO.ClH/c8-6-1-3-7(9,5-6)4-2-6;/h9H,1-5,8H2;1H
• InChI Key： SWEUQJKVIMOEJT-UHFFFAOYSA-N
• SMILES： Cl.OC12CCC(CC1)(C2)N

Computed Properties

• Exact Mass: 163.0763918g/mol
• Monoisotopic Mass: 163.0763918g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 136
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Bicyclic monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Bicyclic monoterpenoids

Additional information on 4-Aminobicyclo[2.2.1]heptan-1-ol hydrochloride

Comprehensive Overview of 4-Aminobicyclo[2.2.1]heptan-1-ol hydrochloride (CAS No. 1403865-39-3)

4-Aminobicyclo[2.2.1]heptan-1-ol hydrochloride (CAS No. 1403865-39-3) is a bicyclic organic compound with significant applications in pharmaceutical research and chemical synthesis. This compound, characterized by its unique bicyclo[2.2.1]heptane framework, has garnered attention due to its potential role in drug discovery, particularly in the development of novel therapeutics targeting neurological and metabolic disorders. The presence of both amino and hydroxyl functional groups enhances its versatility as a building block in medicinal chemistry.

In recent years, the demand for 4-Aminobicyclo[2.2.1]heptan-1-ol hydrochloride has surged, driven by its relevance in addressing contemporary health challenges such as neurodegenerative diseases and metabolic syndromes. Researchers are particularly interested in its potential to modulate enzyme activity or receptor binding, making it a valuable candidate for high-throughput screening and structure-activity relationship (SAR) studies. Its hydrochloride salt form ensures improved solubility and stability, which are critical for laboratory and industrial applications.

The synthesis of 4-Aminobicyclo[2.2.1]heptan-1-ol hydrochloride involves sophisticated organic transformations, often starting from readily available precursors like norbornene or its derivatives. Advanced techniques such as asymmetric catalysis and green chemistry approaches are increasingly employed to enhance yield and reduce environmental impact. This aligns with the growing emphasis on sustainable synthesis in the chemical industry, a topic frequently searched by professionals and academics alike.

From a commercial perspective, 4-Aminobicyclo[2.2.1]heptan-1-ol hydrochloride is supplied by leading chemical manufacturers under stringent quality control standards. Its CAS No. 1403865-39-3 serves as a unique identifier, ensuring traceability and compliance with regulatory requirements. The compound’s purity, typically exceeding 98%, makes it suitable for preclinical studies and API (Active Pharmaceutical Ingredient) development, further boosting its market appeal.

In the context of drug design, the rigid bicyclo[2.2.1]heptane scaffold of this compound offers conformational restraint, which is advantageous for optimizing bioactivity and selectivity. This property is particularly relevant in the design of CNS (Central Nervous System) drugs, where molecular rigidity often correlates with improved blood-brain barrier penetration. Such insights are frequently explored in medicinal chemistry forums and research publications, reflecting the compound’s interdisciplinary significance.

Looking ahead, 4-Aminobicyclo[2.2.1]heptan-1-ol hydrochloride is poised to play a pivotal role in emerging fields like precision medicine and biologics. Its compatibility with click chemistry and other modern conjugation techniques expands its utility in bioconjugation and prodrug development. As the scientific community continues to explore its potential, this compound remains a subject of active investigation and innovation.